Cas no 1087792-50-4 (3-{5H,6H,7H-Pyrrolo2,1-c1,2,4triazol-3-yl}piperidine)

3-{5H,6H,7H-Pyrrolo[2,1-c][1,2,4]triazol-3-yl}piperidine is a heterocyclic compound featuring a fused pyrrolotriazole core linked to a piperidine moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's rigid bicyclic framework enhances binding affinity and selectivity, particularly in targeting central nervous system (CNS) receptors or enzymes. Its synthetic versatility allows for further functionalization, enabling the development of novel bioactive molecules. The piperidine ring contributes to improved solubility and bioavailability, while the pyrrolotriazole system offers stability under physiological conditions. This scaffold is of interest in medicinal chemistry for designing potent and selective modulators of biological targets.
3-{5H,6H,7H-Pyrrolo2,1-c1,2,4triazol-3-yl}piperidine structure
1087792-50-4 structure
Product Name:3-{5H,6H,7H-Pyrrolo2,1-c1,2,4triazol-3-yl}piperidine
CAS No:1087792-50-4
MF:C10H16N4
MW:192.260841369629
CID:4570786
PubChem ID:43142787
Update Time:2025-06-09

3-{5H,6H,7H-Pyrrolo2,1-c1,2,4triazol-3-yl}piperidine Chemical and Physical Properties

Names and Identifiers

    • 3-{5H,6H,7H-pyrrolo[2,1-c][1,2,4]triazol-3-yl}piperidine
    • 5H-Pyrrolo[2,1-c]-1,2,4-triazole, 6,7-dihydro-3-(3-piperidinyl)-
    • G27747
    • PLXWEVMKYRZMMI-UHFFFAOYSA-N
    • 1087792-50-4
    • 3-piperidin-3-yl-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole
    • EN300-39141
    • AKOS009311165
    • DB-107891
    • SCHEMBL15322155
    • 3-(piperidin-3-yl)-6,7-dihydro-5H-pyrrolo[2,1-c][1,2,4]triazole
    • 3-{5H,6H,7H-Pyrrolo2,1-c1,2,4triazol-3-yl}piperidine
    • Inchi: 1S/C10H16N4/c1-3-8(7-11-5-1)10-13-12-9-4-2-6-14(9)10/h8,11H,1-7H2
    • InChI Key: PLXWEVMKYRZMMI-UHFFFAOYSA-N
    • SMILES: N1=C(C2CCCNC2)N2CCCC2=N1

Computed Properties

  • Exact Mass: 192.137496527g/mol
  • Monoisotopic Mass: 192.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 42.7Ų

3-{5H,6H,7H-Pyrrolo2,1-c1,2,4triazol-3-yl}piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H325720-25mg
3-{5H,6H,7H-Pyrrolo[2,1-c][1,2,4]triazol-3-yl}piperidine
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$ 50.00 2022-06-04
TRC
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$ 95.00 2022-06-04
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$ 320.00 2022-06-04
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Additional information on 3-{5H,6H,7H-Pyrrolo2,1-c1,2,4triazol-3-yl}piperidine

3-{5H,6H,7H-Pyrrolo[2,1-c]1,2,4-triazol-3-yl}Piperidine: A Comprehensive Overview

The compound with CAS No. 1087792-50-4, commonly referred to as 3-{5H,6H,7H-Pyrrolo[2,1-c]1,2,4-triazol-3-yl}Piperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug discovery and materials science. In this article, we will delve into its chemical properties, synthesis methods, and recent advancements in its research.

Chemical Structure and Properties

3-{5H,6H,7H-Pyrrolo[2,1-c]1,2,4-triazol-3-yl}Piperidine is a bicyclic compound consisting of a piperidine ring fused with a pyrrolo[2,1-c]triazole moiety. The molecule exhibits a complex hydrogen bonding network due to the presence of nitrogen atoms in both rings. This feature contributes to its stability and reactivity under various chemical conditions. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets through multiple non-covalent interactions.

Synthesis and Characterization

The synthesis of 3-{5H,6H,7H-Pyrrolo[2,1-c]1,2,4-triazol-3-yl}Piperidine involves a multi-step process that typically begins with the preparation of the pyrrolotriazole ring system. One common approach involves the cyclization of an amino alkyne derivative under specific acidic or basic conditions. The subsequent coupling with a piperidine derivative completes the formation of the bicyclic structure. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of this compound.

Applications in Drug Discovery

Recent research has focused on the potential of 3-{5H,6H

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